Cas no 2470437-77-3 (4-(hydrazinylmethyl)-1lambda6-thiane-1,1-dione hydrochloride)

• Product Name: 4-(hydrazinylmethyl)-1lambda6-thiane-1,1-dione hydrochloride
• CAS No: 2470437-77-3
• MF: C₆H₁₅ClN₂O₂S
• MW: 214.713499307632
• MDL: MFCD32710801
• CID: 5669507
• PubChem ID: 155819743
• Update Time: 2025-05-25

4-(hydrazinylmethyl)-1lambda6-thiane-1,1-dione hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2470437-77-3
• (1,1-Dioxothian-4-yl)methylhydrazine;hydrochloride
• 4-(hydrazinylmethyl)-1lambda6-thiane-1,1-dione hydrochloride
• EN300-27081719

• MDL： MFCD32710801
• Inchi： 1S/C6H14N2O2S.ClH/c7-8-5-6-1-3-11(9,10)4-2-6;/h6,8H,1-5,7H2;1H
• InChI Key： UMSRVUZQEFGASX-UHFFFAOYSA-N
• SMILES： Cl.S1(CCC(CNN)CC1)(=O)=O

Computed Properties

• Exact Mass: 214.0542766g/mol
• Monoisotopic Mass: 214.0542766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.6Ų

Additional information on 4-(hydrazinylmethyl)-1lambda6-thiane-1,1-dione hydrochloride

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4-(Hydrazinylmethyl)-1λ6-thiane-1,1-dione Hydrochloride: A Comprehensive Overview

The compound 4-(hydrazinylmethyl)-1λ6-thiane-1,1-dione hydrochloride, identified by the CAS number 2470437-77-3, is a highly specialized chemical entity with significant potential in various scientific and industrial applications. This compound belongs to the class of thiane diones, which are known for their unique structural properties and reactivity. The presence of the hydrazinylmethyl group introduces additional functional diversity, making this compound a valuable tool in organic synthesis and pharmacological research.

Recent studies have highlighted the importance of thiane diones in the development of novel therapeutic agents. The hydrazinylmethyl substituent in this compound has been shown to enhance its ability to participate in various chemical reactions, including nucleophilic additions and cyclizations. These properties make it an ideal candidate for the synthesis of bioactive molecules, particularly in the field of oncology and anti-inflammatory drug development.

The structural uniqueness of 4-(hydrazinylmethyl)-1λ6-thiane-1,1-dione hydrochloride lies in its thiane ring system, which combines sulfur atoms with a six-membered ring structure. This configuration provides stability and reactivity, enabling the compound to act as a versatile building block in organic chemistry. The hydrochloride salt form further enhances its solubility and bioavailability, making it suitable for pharmaceutical applications.

In terms of synthesis, researchers have developed efficient methodologies to prepare this compound. One notable approach involves the reaction of thioamides with hydrazine derivatives under controlled conditions. This method ensures high yields and purity, which are critical for its use in advanced research and development.

The application of 4-(hydrazinylmethyl)-1λ6-thiane-1,1-dione hydrochloride extends beyond pharmaceuticals. Its ability to form stable complexes with metal ions has led to its exploration in catalysis and materials science. For instance, recent studies have demonstrated its potential as a ligand in transition metal-catalyzed reactions, offering new avenues for green chemistry and sustainable synthesis.

In conclusion, 4-(hydrazinylmethyl)-1λ6-thiane-1,1-dione hydrochloride is a multifaceted compound with promising prospects across various scientific domains. Its unique chemical properties, combined with recent advancements in synthetic methodologies and application studies, position it as a key player in modern chemical research. ]]>